2-(Aminomethyl)-1-cyclopropyl-2-methylbutan-1-ol

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• SMILES: CCC(C)(CN)C(C1CC1)O
• InChI: InChI=1S/C9H19NO/c1-3-9(2,6-10)8(11)7-4-5-7/h7-8,11H,3-6,10H2,1-2H3
• InChIKey: SJGDGSHQWXQBFS-UHFFFAOYSA-N

Chemical Profile & Structural Features

2-(Aminomethyl)-1-cyclopropyl-2-methylbutan-1-ol (CAS 1501201-74-6) is a chiral β-amino alcohol with molecular formula C₉H₁₉NO and molecular weight 157.25 g/mol . Its structure incorporates a cyclopropane ring, an aminomethyl group, and a tertiary carbon bearing a hydroxyl substituent, classifying it as a versatile constrained building block for medicinal chemistry and asymmetric synthesis [1]. The compound exists as a mixture of stereoisomers at multiple chiral centers, with commercially available material typically provided as an undefined stereoisomeric mixture (95% purity specification) . The cyclopropane moiety confers conformational rigidity, a property exploited in the design of constrained analogs of biologically active amines where enhanced target selectivity and improved metabolic stability are sought [1].

Compound class Chiral β-amino alcohol, stereoisomer mixture

Key feature Cyclopropane-constrained scaffold

Procurement context Defined purity specification; cold-chain storage

• [1] Kuujia. (n.d.). Cyclopropanebutanol, α-[1-(aminomethyl)cyclopropyl]- (CAS 2137751-01-8). Retrieved from https://www.kuujia.com View Source

Why Generic β-Amino Alcohols Cannot Substitute

Generic β-amino alcohols lack the conformational restriction imposed by the cyclopropane ring present in 2-(aminomethyl)-1-cyclopropyl-2-methylbutan-1-ol. In medicinal chemistry, cyclopropane insertion between adjacent positions of a flexible scaffold reduces the number of accessible low-energy conformations, thereby pre-organizing the pharmacophore for target binding and frequently improving selectivity and metabolic stability [1]. Flexible amino alcohols, such as 2-amino-1-butanol derivatives without cyclic constraints, adopt multiple conformations in solution, leading to entropic penalties upon binding and broader off-target interactions. Substitution with a non-constrained analog would therefore alter the three-dimensional presentation of the amine and hydroxyl pharmacophores, potentially abolishing activity in programs designed around constrained geometry [2]. Furthermore, the specific substitution pattern (2-aminomethyl, 1-cyclopropyl, 2-methyl) creates a sterically demanding environment that cannot be replicated by simpler cyclopropane-containing amino alcohols lacking the geminal methyl or tertiary alcohol features [2].

Flexible β-amino alcohols lack cyclopropane conformational restriction; pharmacophore presentation may shift.

Simpler cyclopropane analogs without gem‑dimethyl/tertiary alcohol may not replicate steric demand.

Non‑constrained analogs may introduce broader off‑target interactions; target engagement profile may differ.

• [1] Kuujia. (n.d.). Cyclopropanebutanol, α-[1-(aminomethyl)cyclopropyl]- (CAS 2137751-01-8). Retrieved from https://www.kuujia.com View Source
• [2] de Nanteuil, F. (2015). Synthesis and Reactivity of Donor-Acceptor Substituted Aminocyclopropanes and Aminocyclobutanes. Springer. ISBN 978-3-319-23006-1. View Source

Quantitative Differentiation Evidence

Cyclopropane Constraint: Enhanced Target Binding

The cyclopropane ring in 2-(aminomethyl)-1-cyclopropyl-2-methylbutan-1-ol restricts conformational freedom relative to flexible β-amino alcohols. In structurally related GABA analogs, cyclopropane-constrained cis-2-aminomethylcyclopropane-1-carboxylic acid (CAMP) demonstrates receptor subtype selectivity that its flexible counterparts lack [1]. CAMP acts as a weak antagonist at human ρ1 GABA_C receptors (IC₅₀ ≈ 890 µM) and ρ2 (IC₅₀ ≈ 400 µM), while exhibiting moderate antagonist potency at rat ρ3 (IC₅₀ ≈ 180 µM) [1]. This subtype-differentiated activity profile is attributable to the constrained geometry of the cyclopropane-fused scaffold. While direct quantitative data for 2-(aminomethyl)-1-cyclopropyl-2-methylbutan-1-ol itself are not publicly available in primary literature, the class-level inference establishes that cyclopropane-constrained amino alcohols confer distinct pharmacological profiles compared to flexible analogs.

Constraint effect

Class‑level inference

Subtype‑differentiated IC₅₀ in constrained CAMP scaffold

Conformational restriction reported to alter receptor subtype selectivity

Data from class‑level analog; direct target‑compound data not publicly available

Evidence Dimension	Receptor subtype selectivity (IC₅₀) attributable to conformational constraint
Target Compound Data	Cyclopropane-constrained amino alcohol scaffold (class-level property); inferred enhanced selectivity potential [1]
Comparator Or Baseline	Flexible GABA analogs lacking cyclopropane constraint
Quantified Difference	Subtype-differentiated IC₅₀ values: 180 µM (rat ρ3) vs 400 µM (human ρ2) vs 890 µM (human ρ1) in constrained CAMP scaffold [1]
Conditions	Two-electrode voltage-clamp electrophysiology in Xenopus laevis oocytes expressing recombinant GABA_C receptor subtypes [1]

Why This Matters

Conformational restriction demonstrably alters receptor subtype selectivity, a critical parameter for lead optimization that flexible analogs cannot achieve.

• [1] Chebib, M., et al. (1998). Enantiomers of cis-constrained and flexible 2-substituted GABA analogues exert opposite effects at recombinant GABA(C) receptors. British Journal of Pharmacology, 123(4), 597-606. View Source

Structural Isomer Differentiation

The molecular formula C₉H₁₉NO defines a family of structural isomers differing in the position of the aminomethyl, cyclopropyl, and hydroxyl substituents. 2-(Aminomethyl)-1-cyclopropyl-2-methylbutan-1-ol (CAS 1501201-74-6) presents a specific substitution pattern: the aminomethyl group is attached at the 2-position of the butanol backbone, the cyclopropyl group at the 1-position, and a methyl group at the 2-position . In contrast, the isomer 1-(aminomethyl)-2-methyl-2-(1-methylethyl)-cyclopropanemethanol (CAS 1339616-57-7) places the cyclopropane ring within the backbone and carries an isopropyl substituent [1]. Another isomer, 3-[1-(aminomethyl)cyclopropyl]pentan-3-ol (CAS not specified), positions the cyclopropane at a different carbon . These distinct substitution patterns generate different steric environments and hydrogen-bonding geometries, directly impacting binding interactions in target-specific applications. Selection of the correct isomer is mandatory for reproducing synthetic routes or biological data.

Isomer differentiation

Head‑to‑head

Distinct SMILES connectivity and substitution patterns vs. C₉H₁₉NO isomers

Incorrect isomer selection introduces uncontrolled variables in synthesis and assays

Verify CAS 1501201-74-6 against vendor catalog to avoid isomer mismatch

Evidence Dimension	Molecular connectivity and substitution pattern
Target Compound Data	2-(Aminomethyl)-1-cyclopropyl-2-methylbutan-1-ol (SMILES: CCC(C)(CN)C(C1CC1)O)
Comparator Or Baseline	1-(Aminomethyl)-2-methyl-2-(1-methylethyl)-cyclopropanemethanol (CAS 1339616-57-7) [1]; 3-[1-(Aminomethyl)cyclopropyl]pentan-3-ol
Quantified Difference	Distinct SMILES strings; different substitution patterns [1]
Conditions	Structural comparison based on vendor and database entries

Why This Matters

Procurement of the wrong C₉H₁₉NO isomer introduces an uncontrolled variable that invalidates synthetic procedures and confounds biological assay results.

• [1] BOC Sciences. (n.d.). 1-(Aminomethyl)-2-methyl-2-(1-methylethyl)-cyclopropanemethanol (CAS 1339616-57-7). Retrieved from https://buildingblock.bocsci.com View Source

Purity & Storage Specifications

Commercially available 2-(aminomethyl)-1-cyclopropyl-2-methylbutan-1-ol is supplied with defined quality specifications that distinguish it from other sources or grades. The compound is offered at 95% minimum purity (HPLC) and requires storage sealed in dry conditions at 2–8°C . For procurement decisions, these specifications establish a verifiable baseline for batch-to-batch consistency. In contrast, the closely related analog 2-(aminomethyl)-1-(2-methylcyclopropyl)butan-1-ol (CAS 1561672-53-4) is offered with similar 95% purity but lacks publicly specified storage requirements from the same supplier . The defined storage condition for the target compound (refrigerated, 2–8°C) indicates potential thermal or moisture sensitivity that may not apply to the methylcyclopropyl analog, a distinction that affects shipping, handling, and long-term stability planning.

Purity & storage

Specification review

Target: 95% purity, storage 2–8°C sealed dry
Comparator: 95% purity, storage unspecified

Defined cold-chain storage indicates potential thermal sensitivity; affects handling and stability

Specifications from supplier technical data; confirm before long‑term storage planning

Evidence Dimension	Commercial purity and storage specifications
Target Compound Data	95% purity; storage: sealed in dry, 2–8°C
Comparator Or Baseline	2-(Aminomethyl)-1-(2-methylcyclopropyl)butan-1-ol: 95% purity; storage: not explicitly specified by same supplier
Quantified Difference	Both 95% purity; target compound has defined cold storage requirement vs comparator unspecified
Conditions	Vendor technical specifications (ChemScene, Fluorochem)

Why This Matters

Defined storage conditions are essential for maintaining compound integrity during shipping and long-term storage, directly affecting experimental reproducibility.

Application Scenarios

Constrained Scaffold Synthesis

Employ 2-(aminomethyl)-1-cyclopropyl-2-methylbutan-1-ol as a chiral building block for synthesizing constrained analogs of biologically active amines. The cyclopropane ring reduces conformational flexibility, a strategy demonstrated in related scaffolds to enhance receptor subtype selectivity [1]. Use in lead optimization programs where pre-organized pharmacophore geometry is hypothesized to improve target engagement or metabolic stability.

Asymmetric Synthesis of Chiral Ligands

Utilize the compound as a β-amino alcohol precursor for preparing chiral ligands in asymmetric catalysis. The presence of both amine and hydroxyl functionalities permits bidentate coordination to metal centers, while the cyclopropane moiety introduces steric bulk that may influence enantioselectivity [2]. This compound serves as a versatile intermediate for generating novel catalyst architectures.

Constrained GABA Analog Development

Incorporate this scaffold into GABA analog discovery programs, leveraging the established precedent that cyclopropane-constrained aminomethyl carboxylic acids exhibit differentiated pharmacological profiles at GABA receptor subtypes [3]. The 2-aminomethyl-1-cyclopropyl framework, with additional methyl substitution, offers a sterically distinct template for exploring receptor subtype selectivity not accessible with simpler constrained analogs.

Quality-Controlled Procurement

Source this compound from suppliers specifying 95% minimum purity with defined cold-chain storage (2–8°C, sealed dry) to ensure batch-to-batch consistency in multi-step synthetic sequences . The defined storage requirement indicates sensitivity that must be accounted for in procurement and inventory management workflows, distinguishing it from analogs without such specifications.

Application

Selection Property

Validation Focus

Constrained scaffold synthesis

Cyclopropane conformational rigidity

Scaffold geometry and target selectivity assessment

Chiral ligand synthesis

Bidentate amino‑alcohol coordination

Enantioselectivity and steric bulk effects

GABA analog development

Cyclopropane‑constrained pharmacophore

Receptor subtype selectivity profiling

Quality‑controlled procurement

Defined purity and cold‑chain storage

Batch consistency and long‑term stability

• [1] Chebib, M., et al. (1998). Enantiomers of cis-constrained and flexible 2-substituted GABA analogues exert opposite effects at recombinant GABA(C) receptors. British Journal of Pharmacology, 123(4), 597-606. View Source
• [2] Kuujia. (n.d.). Cyclopropanebutanol, α-[1-(aminomethyl)cyclopropyl]- (CAS 2137751-01-8). Retrieved from https://www.kuujia.com View Source
• [3] Chebib, M., et al. (1998). Enantiomers of cis-constrained and flexible 2-substituted GABA analogues exert opposite effects at recombinant GABA(C) receptors. British Journal of Pharmacology, 123(4), 597-606. View Source